Cas no 338965-83-6 (2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole)

• Product Name: 2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole
• CAS No: 338965-83-6
• MF: C₁₃H₁₅ClN₂S
• MW: 266.789600610733
• CID: 5709049
• PubChem ID: 3737540
• Update Time: 2025-09-28

2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 6K-537S
• 2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole
• 338965-83-6
• 2-[(4-chlorophenyl)methylsulfanyl]-1,4,5-trimethylimidazole
• AKOS005095725
• 4-chlorobenzyl 1,4,5-trimethyl-1H-imidazol-2-yl sulfide

• Inchi： 1S/C13H15ClN2S/c1-9-10(2)16(3)13(15-9)17-8-11-4-6-12(14)7-5-11/h4-7H,8H2,1-3H3
• InChI Key： HVDHKFNRUIUJJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC(C)=C(C)N1C

Computed Properties

• Exact Mass: 266.0644474g/mol
• Monoisotopic Mass: 266.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole

Introduction to 2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole (CAS No. 338965-83-6)

2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 338965-83-6, belongs to the imidazole class of molecules, which are well-known for their broad spectrum of biological activities. The presence of a chlorophenylmethyl sulfanyl substituent at the 2-position of the imidazole ring introduces unique electronic and steric properties, making it a promising candidate for further biochemical investigation.

The 1,4,5-trimethyl moiety further modulates the electronic landscape of the molecule, potentially influencing its interactions with biological targets. This structural configuration has prompted researchers to explore its pharmacological potential, particularly in the context of developing novel therapeutic agents. The compound’s molecular framework suggests possible applications in modulating enzyme activity and receptor binding, areas where imidazole derivatives have historically shown promise.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole and biological macromolecules. Studies indicate that the chlorophenylmethyl sulfanyl group may serve as a key pharmacophore, facilitating binding to specific protein targets. This hypothesis is supported by preliminary docking studies that suggest favorable interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer.

In light of these findings, researchers are increasingly interested in synthesizing analogs of this compound to optimize its pharmacokinetic and pharmacodynamic properties. The trimethyl substituents on the imidazole ring are particularly noteworthy, as they can influence solubility and metabolic stability. By fine-tuning these structural elements, scientists aim to develop derivatives with enhanced bioavailability and reduced off-target effects.

The synthesis of 2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve yield but also allow for greater functional group tolerance during the synthetic process.

From a medicinal chemistry perspective, the biological evaluation of this compound is ongoing. Initial in vitro assays have revealed promising activity against certain disease-related targets, prompting further investigation into its potential therapeutic applications. The chlorophenylmethyl sulfanyl moiety appears to be critical for eliciting these effects, highlighting its importance as a structural feature for drug design.

The role of imidazole derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into drugs targeting a wide range of diseases, including neurological disorders and infectious diseases. The unique electronic properties of imidazole rings allow them to interact with biological systems in diverse ways, making them versatile scaffolds for drug discovery.

As research progresses, the integration of high-throughput screening technologies and machine learning algorithms is accelerating the identification of novel bioactive compounds like 2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole. These tools enable rapid assessment of large chemical libraries for hits with desired biological profiles. The combination of experimental and computational approaches is proving to be a powerful strategy for uncovering new therapeutic candidates.

The future directions for this compound include exploring its mechanism of action in detail. Understanding how it interacts with cellular components at the molecular level will provide insights into its therapeutic potential and limitations. Additionally, preclinical studies are needed to evaluate its safety profile and efficacy in animal models before considering human trials.

The development of 2-{[(4-chlorophenyl)methyl]sulfanyl}-1,4,5-trimethyl-1H-imidazole as a lead compound underscores the importance of structural diversity in drug discovery programs. By leveraging advances in synthetic chemistry and computational biology, researchers can systematically explore new chemical spaces and identify molecules with optimized biological activity. This iterative process is essential for translating laboratory findings into effective therapeutic interventions.